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Compound of Interest

Compound Name: Lafutidine-d10

Cat. No.: B12404596 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of Lafutidine-d10, a deuterated analog of the histamine H2-receptor antagonist,

Lafutidine. Adherence to these procedures will help mitigate risks and ensure compliance with

standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Lafutidine-d10, like its parent compound Lafutidine, should be handled with care. The Safety

Data Sheet (SDS) for Lafutidine indicates that the compound is harmful if swallowed.[1]

Therefore, appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, should be worn at all times when handling the compound. All handling of

the solid compound or concentrated solutions should be performed in a well-ventilated area or

a chemical fume hood to avoid inhalation of any dust or aerosols.

In the event of accidental exposure, follow these first-aid measures:

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention if irritation persists.

Quantitative Data Summary
The following table summarizes key quantitative data for Lafutidine, which is considered a

suitable proxy for Lafutidine-d10 for safety and disposal purposes.

Property Value Source

Molecular Formula C₂₂H₂₉N₃O₄S PubChem

Molecular Weight 431.55 g/mol PubChem

Appearance Solid ApexBio

Solubility in DMSO ≥21.58 mg/mL ApexBio[2]

Solubility in Ethanol ≥3.44 mg/mL ApexBio[2]

GHS Hazard Statement H302: Harmful if swallowed ECHA C&L[3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Lafutidine-d10 waste in a laboratory setting.
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Lafutidine-d10 Disposal Workflow

Start: Lafutidine-d10 Waste Generated

1. Collect Waste in a
Designated, Labeled Container

2. Is the waste purely
Lafutidine-d10 solution?

3a. Segregate as
Hazardous Chemical Waste

No (Mixed with
other chemicals)

3b. Can the waste be neutralized
(e.g., acidic or basic solution)?

Yes

4. Package for Licensed
Waste Disposal Service

End: Arrange for Pickup by
Licensed Waste Disposal

No (e.g., dissolved
in organic solvent)

4b. Neutralize pH to 6-8
in a fume hood

Yes

5. Check Local Regulations
for Sewer Disposal of

Neutralized Pharmaceutical Waste

Not Permitted

6a. Dispose via Sewer with
Copious Amounts of Water

(If Permitted)

Permitted

End: Document Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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